Cas no 127792-81-8 (1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)-)

• Product Name: 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)-
• CAS No: 127792-81-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 1226091
• PubChem ID: 11333554
• Update Time: 2025-11-06

1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole-5-carbonitrile
• 5-cyano-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• VADZOZAUGGYKFE-UHFFFAOYSA-N
• BDBM50015711
• 5-cyano-3-(1,2,5,6-tetrahydropyridin-4-yl)-1H-indole
• 3-(1,2,3,6-Tetrahydro-pyridin-4-yl)-1H-indole-5-carbonitrile
• CHEMBL26379
• TQP0495
• CS-0187958
• 127792-81-8
• 3-(1,2,3,6-tetrahydro4-pyridinyl)-1H-indole-5-carbonitrile
• DB-393543
• 3-(1,2,3,6-Tetrahydro-4-pyridinyl)1H-indole-5-carbonitrile
• SCHEMBL4880407
• DTXSID00462669
• 3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole-5-carbonitrile

• Inchi： 1S/C14H13N3/c15-8-10-1-2-14-12(7-10)13(9-17-14)11-3-5-16-6-4-11/h1-3,7,9,16-17H,4-6H2
• InChI Key： VADZOZAUGGYKFE-UHFFFAOYSA-N
• SMILES： N1CC=C(C2=CNC3C=CC(C#N)=CC2=3)CC1

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)-

Comprehensive Overview of 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- (CAS No. 127792-81-8)

The compound 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- (CAS No. 127792-81-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a tetrahydro pyridinyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to neurotransmitters and receptor modulators.

In recent years, the demand for novel heterocyclic compounds like 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. Its nitrile group further enhances its reactivity, enabling diverse derivatization pathways for drug discovery. Scientists are also investigating its potential as a precursor for kinase inhibitors, a hot topic in oncology research.

The synthesis of 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 127792-81-8 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in experimental studies.

From an industrial perspective, this compound is gaining traction due to its scalability and compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemical production. Additionally, its stability under standard storage conditions makes it a practical choice for laboratories and pharmaceutical companies.

Beyond its pharmaceutical applications, 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- is also studied in material science for its potential use in organic electronics. Its conjugated system and electron-withdrawing nitrile group contribute to interesting optoelectronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary appeal underscores its importance in both life sciences and advanced technologies.

In conclusion, 1H-Indole-5-carbonitrile, 3-(1,2,3,6-tetrahydro-4-pyridinyl)- (CAS No. 127792-81-8) represents a multifaceted compound with broad scientific relevance. Its applications span from drug discovery to material innovation, reflecting the evolving needs of modern research. As interest in heterocyclic chemistry continues to grow, this compound is poised to remain a focal point in academic and industrial investigations.